Cas no 102-08-9 (1,3-diphenylthiourea)
1,3-Diphenylthiourea is an organic compound with the molecular formula C13H12N2S, characterized by its thiourea core flanked by two phenyl groups. This white to off-white crystalline solid is sparingly soluble in water but dissolves readily in organic solvents like ethanol and acetone. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and as a ligand in coordination chemistry. Its thiourea moiety enables chelation with metal ions, making it useful in analytical and catalytic applications. The compound exhibits stability under standard conditions and demonstrates consistent reactivity, ensuring reliable performance in synthetic workflows. Its well-defined structure facilitates precise modifications for tailored applications.

1,3-diphenylthiourea structure
Product name:1,3-diphenylthiourea
1,3-diphenylthiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiocarbanilide
- sym-Diphenylthiourea
- N,N-Diphenylthiourea (sym.)
- 1,3-Diphenylthiourea DPTU
- N,N-Diphenylthiourea
- N,N'Diphenylthiourea
- 1,2-Diphenyl-2-thiourea
- 1,3-Difenylthiomocovina
- 1,3-diphenyl-2-thio-ure
- 2-Fenylotiomocznik
- N,N'-Diphenylthiourea
- 1,3-Diphenyl-2-thiourea
- s-Diphenylthiourea
- 1,3-diphenylthiourea
- N,N′-Diphenylthiourea
- N,N′-Diphenylthiourea ,CP
- DFT
- DPTU
- Activit
- noccelerc
- Anchoracel
- usafek-245
- vulkacitca
- rhenocureca
- Nocceler C
- USAF ek-245
- Diphenylthiourea
- Sulfocarbanilide
- Thiourea, N,N'-diphenyl-
- Stabilisator C
- Rhenocure CA
- Vulkacit CA
- s-Diphenylthiocarbamide
- Thiourea, s-diphenyl-
- Carbanilide, thio-
- Thiokarbanilid
- N,N'-Diphenylthiocarbamide
- Thiourea, sym-diphenyl-
- Thiokarbanilid [Czech]
- 1,3-Diphenyl-thiourea
- Diphenylthiourea (VAN)
- Urea, 1,3-diphenyl-2-thio-
- 1
- Tox21_200269
- Thiocarbanilid
- WLN: SUYMR & MR
- CS-W012992
- SR-01000398108-1
- AI3-00852
- AKOS000119990
- Q7784651
- NSC28134
- NSC-686
- NSC-28134
- N,N'-diphenylcarbamimidothioic acid
- STR00839
- NSC686
- 1,3-diphenyl thiourea
- 2-Fenylotiomocznik [Polish]
- CAS-102-08-9
- STL477533
- Maybridge1_001676
- E79450
- N,N'-Diphenylthiourea, 98%
- EC 203-004-2
- Z45796174
- InChI=1/C13H12N2S/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H,(H2,14,15,16
- SCHEMBL132620
- NCGC00257823-01
- DTXSID4026139
- N,N'-Diphenylsulfourea
- NCGC00091646-02
- CHEMBL275260
- SCHEMBL11116508
- T0197
- Diphenylthioharnstoff
- SB80369
- HSDB 2758
- STK391325
- N,N inverted exclamation marka-Diphenylthiourea
- HY-W012276
- NS00001772
- CCRIS 5941
- Urea, diphenylthio-
- Diphenylsulfourea
- EN300-16047
- CHEBI:138412
- MFCD00004921
- NCGC00091646-01
- syn-Diphenylthiourea
- SR-01000398108
- NSC 28134
- Urea,3-diphenyl-2-thio-
- F0020-1836
- SYM-DIPHENYLTHIOUREA [MI]
- BDBM50356174
- 102-08-9
- 9YCB5VR86Z
- UNII-9YCB5VR86Z
- W-108885
- EINECS 203-004-2
- CCG-235524
- DTXCID306139
- 1,3-Difenylthiomocovina [Czech]
- N,N'-DIPHENYLTHIOUREA [HSDB]
- Stabilizer C
- HMS546E04
-
- MDL: MFCD00004921
- Inchi: 1S/C13H12N2S/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H,(H2,14,15,16)
- InChI Key: FCSHMCFRCYZTRQ-UHFFFAOYSA-N
- SMILES: S=C(N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN: 644277
Computed Properties
- Exact Mass: 228.07200
- Monoisotopic Mass: 228.072119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- Surface Charge: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 56.2
Experimental Properties
- Color/Form: Gray white powdery crystals.
- Density: 1.32
- Melting Point: 150.0 to 153.0 deg-C
- Boiling Point: 50℃
- Flash Point: 164.7°C
- Refractive Index: 1.5700 (estimate)
- Water Partition Coefficient: <0.01 g/100 mL at 19 ºC
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 56.15000
- LogP: 3.64150
- Solubility: It is easily soluble in ethanol and ether, but completely insoluble in water and carbon disulfide. Soluble in dimethylformamide, acetone, chloroform, benzene.
- Merck: 3333
- FEMA: 2397
1,3-diphenylthiourea Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H300
- Warning Statement: P264,P301+P310
- Hazardous Material transportation number:UN 2811 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 25
- Safety Instruction: S36/37/39-S45-S24/25
- RTECS:FE1225000
-
Hazardous Material Identification:
- TSCA:Yes
- Safety Term:6.1
- Packing Group:II
- HazardClass:6.1
- Toxicity:MLD orally in rabbits: 1.5 g/kg (Hanzlik, Irvine)
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- Hazard Level:6.1
- Risk Phrases:R25
- Packing Group:II
- PackingGroup:II
1,3-diphenylthiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,3-diphenylthiourea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-16047-2.5g |
1,3-diphenylthiourea |
102-08-9 | 95.0% | 2.5g |
$25.0 | 2025-03-21 | |
BAI LING WEI Technology Co., Ltd. | 392241-500G |
N,N′-Diphenylthiourea, 98% |
102-08-9 | 98% | 500G |
¥ 309 | 2022-04-26 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N83340-100g |
1,3-Diphenylthiourea |
102-08-9 | 100g |
¥44.0 | 2021-09-08 | ||
Life Chemicals | F0020-1836-0.25g |
1,3-diphenylthiourea |
102-08-9 | 95%+ | 0.25g |
$18.0 | 2023-09-07 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D106094-500g |
1,3-diphenylthiourea |
102-08-9 | 98% | 500g |
¥108.90 | 2023-09-03 | |
TRC | D492125-10g |
1,3-Diphenyl-2-thiourea |
102-08-9 | 10g |
$ 190.00 | 2023-09-07 | ||
TRC | D492125-1000mg |
1,3-Diphenyl-2-thiourea |
102-08-9 | 1g |
$150.00 | 2023-05-18 | ||
Life Chemicals | F0020-1836-2.5g |
1,3-diphenylthiourea |
102-08-9 | 95%+ | 2.5g |
$40.0 | 2023-09-07 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D106094-25g |
1,3-diphenylthiourea |
102-08-9 | 98% | 25g |
¥29.90 | 2023-09-03 | |
Enamine | EN300-16047-0.05g |
1,3-diphenylthiourea |
102-08-9 | 95.0% | 0.05g |
$19.0 | 2025-03-21 |
1,3-diphenylthiourea Related Literature
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1. Study of a novel reaction between N,N?′-diphenylthiourea and p-chloranil through a charge-transfer intermediateTridibranjan Roy,Kakali Datta,Mrinal K. Nayek,Asok K. Mukherjee,Manas Banerjee,Bejoy K. Seal J. Chem. Soc. Perkin Trans. 2 1999 2219
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2. Thiadiazoles and thiadiazolines. Part 2. Δ2-1,3,4-Thiadiazoline-4-carboxamidines derived from substituted acyclic thioureasStephen F. Moss,David R. Taylor J. Chem. Soc. Perkin Trans. 1 1982 1981
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Samuel Chan,Maning Liu,Kay Latham,Mitsutaka Haruta,Hiroki Kurata,Toshiharu Teranishi,Yasuhiro Tachibana J. Mater. Chem. C 2017 5 2182
-
Naader Alizadeh,Alireza Akbarinejad J. Mater. Chem. C 2015 3 9910
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Gargi Pal,Sanjay Paul,Asish R. Das New J. Chem. 2014 38 2787
102-08-9 (1,3-diphenylthiourea) Related Products
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Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
(CAS:102-08-9)DPTU(CA)

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